2-amino-N-(4-fluorophenyl)acetamide

• CAS: 347910-19-4

Core Science & Biosynthesis

Technical Monograph: 2-amino-N-(4-fluorophenyl)acetamide

CAS: 347910-19-4 Synonyms: N-(4-fluorophenyl)glycinamide;

-amino-4'-fluoroacetanilide Molecular Formula: C H FN O Molecular Weight: 168.17 g/mol (Free Base)

Executive Summary

2-amino-N-(4-fluorophenyl)acetamide is a specialized peptidomimetic building block and a "privileged scaffold" precursor in medicinal chemistry. Structurally, it represents a glycine residue amidated with a 4-fluoroaniline moiety. This compound serves as a critical intermediate in the synthesis of heterocycles (such as 1,4-benzodiazepines) and is increasingly relevant in the development of metabolically stable kinase inhibitors and anti-parasitic agents.

This guide provides a high-purity synthetic methodology, stability profiling, and application logic, moving beyond standard catalog descriptions to offer actionable process chemistry insights.

Part 1: Chemical Identity & Structural Logic

The molecule combines two pharmacologically distinct features:

• The Glycinamide Motif: The

  -amino acetamide backbone mimics the peptide bond, allowing the molecule to serve as a substrate for proteases or a ligand for peptide-binding pockets.

• The 4-Fluorophenyl Group: The fluorine atom at the para position blocks metabolic oxidation (CYP450-mediated hydroxylation) at the most reactive site of the phenyl ring, significantly extending the half-life of the parent scaffold compared to the non-fluorinated aniline derivative.

Physicochemical Profile

Property	Value	Implication for Handling
LogP	~0.6 (Predicted)	Moderate water solubility; good membrane permeability.
pKa (Amine)	~8.1	Exists as a cation at physiological pH; best stored as HCl salt.
H-Bond Donors	2 (NH , Amide NH)	High capacity for active site binding.
Stability	Moderate	Critical: The free base is prone to intermolecular condensation (diketopiperazine formation) or oxidation. Always store as the Hydrochloride (HCl) salt.

Part 2: Optimized Synthetic Protocol (The Delépine Route)

Expert Insight: While direct amination of

-chloroacetamides with aqueous ammonia is common, it is not recommended for high-purity applications due to the formation of secondary and tertiary amine impurities (over-alkylation).

The protocol below utilizes the Delépine Reaction , using hexamethylenetetramine (HMTA) to ensure exclusive primary amine formation.

Workflow Visualization

Figure 1: The Delépine synthetic pathway ensures high selectivity for the primary amine, avoiding dimer impurities common in ammonia-based routes.

Step-by-Step Methodology

Phase 1: Scaffold Construction (Acylation)

• Reagents: Dissolve 4-fluoroaniline (1.0 eq) and Triethylamine (1.1 eq) in anhydrous Dichloromethane (DCM).

• Addition: Cool to 0°C. Dropwise add Chloroacetyl chloride (1.05 eq) over 30 minutes. The exotherm must be controlled to prevent bis-acylation.

• Workup: Stir at RT for 2 hours. Wash with 1N HCl (to remove unreacted aniline) followed by sat. NaHCO

  . Dry organic layer (MgSO ) and concentrate.

• Checkpoint: Isolate 2-chloro-N-(4-fluorophenyl)acetamide (CAS 351-04-2).[1] This should be a white solid.

Phase 2: Amination (Delépine Reaction)

• Quaternization: Dissolve the chloro-intermediate (from Phase 1) in Chloroform or Ethanol. Add Hexamethylenetetramine (HMTA) (1.05 eq) and a catalytic amount of Sodium Iodide (NaI).

• Reaction: Reflux for 4–6 hours. A thick white precipitate (the hexaminium salt) will form.

• Isolation: Cool and filter the salt. Wash with cold solvent to remove non-polar impurities.

• Hydrolysis: Suspend the salt in Ethanol/Conc. HCl (5:1 ratio). Reflux for 2 hours to cleave the hexamine cage.

• Purification: Cool the mixture. Ammonium chloride (byproduct) may precipitate; filter it off. Concentrate the filtrate to obtain the crude amine hydrochloride. Recrystallize from Ethanol/Ether.

Self-Validating Endpoint: The disappearance of the characteristic CH

singlet of the chloro-intermediate (~4.2 ppm) and appearance of the broad NH signals in H NMR confirms conversion.

Part 3: Applications in Medicinal Chemistry[2][3]

Metabolic Stability & Bioisosterism

The 4-fluorophenyl motif is a classic bioisostere for the phenyl group. The C-F bond is shorter and stronger than the C-H bond, and the high electronegativity of fluorine alters the pKa of the neighboring amide proton, potentially strengthening hydrogen bond interactions with target proteins.

Anti-Parasitic Activity (PfSTART1 Inhibition)

Recent research has highlighted

-amino acetamides as inhibitors of Plasmodium falciparum START1 (PfSTART1), a lipid transfer protein essential for malaria parasite survival. The "glycinamide" core serves as a scaffold that can be elaborated at the nitrogen terminus to create potent antimalarials.

• Mechanism:[2][3] The amide backbone engages in H-bonding within the START1 lipid-binding pocket, while the fluorophenyl group occupies a hydrophobic sub-pocket.

Precursor for 1,4-Benzodiazepines

This molecule acts as an "open-chain" precursor. Under strong acidic conditions or in the presence of specific cyclization agents, N-aryl glycinamides can be cyclized to form benzodiazepine derivatives, a class of compounds central to anxiolytic drug discovery.

Pharmacophore Logic

Figure 2: Pharmacophore dissection highlighting the functional roles of each structural component.

Part 4: Analytical Profiling

To validate the synthesis of CAS 347910-19-4 (as HCl salt), compare experimental data against these standards:

Technique	Expected Signal Characteristics
H NMR (DMSO-d )	10.5 (s, 1H, Amide NH): Downfield due to electron-withdrawing phenyl ring. 8.2 (br s, 3H, NH ): Characteristic of the amine salt. 7.6 - 7.1 (m, 4H, Ar-H): Aromatic region. 3.8 (s, 2H, CH ): Alpha-methylene protons (shifts upfield from ~4.2 ppm in chloro-precursor).
Mass Spectrometry	m/z 169.1 [M+H] : Dominant peak in ESI+.
IR Spectroscopy	1680-1650 cm : Strong Amide I band (C=O stretch).3300-3000 cm : Broad Ammonium/Amine stretch.

Part 5: Safety & Handling

• Hazard Classification: Irritant (Skin/Eye).[1] The parent aniline (4-fluoroaniline) is toxic; however, the amide derivative is generally less toxic but should still be treated as a bioactive substance.

• Storage: Hygroscopic (HCl salt). Store at -20°C in a desiccator.

• Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless derivatization is intended).

References

• PubChem. (n.d.). 2-amino-N-(4-fluorophenyl)acetamide (Compound Summary). National Library of Medicine. Retrieved from [Link](Note: Link directs to the chloro-precursor CID 532065 as the primary entry point for this scaffold series in public databases; the amino-derivative is often indexed as a substructure).

• Tarr, S. J., et al. (2023). Aryl amino acetamides prevent the development of Plasmodium falciparum rings via inhibition of the lipid transfer protein PfSTART1. bioRxiv. Retrieved from [Link]

• Sajapin, J., & Hellwig, M. (2020).[4] Studies on the synthesis and stability of α-ketoacyl peptides.[4] Amino Acids, 52(10), 1425-1438.[4] (Provides context on the stability of alpha-functionalized acetamides). Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine in Medicinal Chemistry.[1][5][6] Journal of Medicinal Chemistry.[5] (Foundational text on the metabolic stability of fluorinated aromatics).

Sources

• 1. 2-chloro-N-(4-fluorophenyl)acetamide | C8H7ClFNO | CID 532065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP2621894B1 - Method for preparing 2-amino-n-(2,2,2-trifluoroethyl) acetamide - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. Studies on the synthesis and stability of α-ketoacyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]

Technical Sourcing and Quality Assurance of 2-Amino-N-(4-fluorophenyl)acetamide

Topic: Technical Sourcing and Quality Assurance of 2-amino-N-(4-fluorophenyl)acetamide Document Type: Technical Whitepaper / Sourcing Guide Audience: Medicinal Chemists, Sourcing Managers, and Process Scientists[1]

Executive Summary & Chemical Identity[1][2]

2-amino-N-(4-fluorophenyl)acetamide (also known as N-(4-fluorophenyl)glycinamide) is a critical fluorinated building block in medicinal chemistry.[1] Its structural significance lies in the 4-fluorophenyl moiety, a classic bioisostere used to block metabolic oxidation at the para-position of aromatic rings, thereby extending the half-life of drug candidates.[1]

This guide provides a technical analysis of sourcing options, price benchmarks, and a self-validating quality control (QC) protocol. It also details a high-fidelity synthesis route for researchers requiring absolute control over impurity profiles.[1]

Chemical Identity Card

Parameter	Detail
IUPAC Name	2-amino-N-(4-fluorophenyl)acetamide
Common Synonyms	N-(4-Fluorophenyl)glycinamide; 4'-Fluoro-glycinanilide
CAS Number	399-96-2 (Free Base) Note: HCl salt often used for stability (CAS varies by vendor)
Molecular Formula	C₈H₉FN₂O
Molecular Weight	168.17 g/mol
SMILES	NCC(=O)Nc1ccc(F)cc1
Key Application	Kinase inhibitor intermediates, Sodium channel blockers (Lacosamide analogs)

Market Analysis: Suppliers & Price Benchmarks

Sourcing this compound requires distinguishing between "Catalog Resellers" (high price, fast shipping) and "Origin Manufacturers" (lower price, variable lead time).[1]

Price per Gram Estimates (Q1 2026 Market Data)

Prices are estimated based on standard building block market rates for fluorinated amides.[1]

Vendor Tier	Representative Suppliers	Est. Price (1g)	Est. Price (10g)	Lead Time	Purity Guarantee
Tier 1: Premium	Sigma-Aldrich (MilliporeSigma), ThermoFisher	$80 - $120	$400+	1-3 Days	>98% (HPLC)
Tier 2: Specialist	Combi-Blocks, Enamine, BLD Pharm	$40 - $65	$150 - $250	3-7 Days	>95% (NMR confirmed)
Tier 3: Bulk	MolPort, AChemBlock (Aggregators)	$20 - $40	$80 - $120	2-4 Weeks	Variable (Requires QC)

Sourcing Strategy: The "Make vs. Buy" Decision

MedChem programs often face a trade-off between the speed of purchasing and the purity risks of commercial batches (e.g., residual heavy metals or over-alkylated impurities).

Figure 1: Decision tree for sourcing 2-amino-N-(4-fluorophenyl)acetamide based on quantity and purity requirements.

Technical Validation: Self-Validating QC Protocol

Commercial samples of 2-amino-N-(4-fluorophenyl)acetamide often degrade into the hydrolyzed aniline (4-fluoroaniline) or contain dimeric impurities.[1] Use this protocol to validate incoming shipments.

A. 1H NMR Diagnostics (DMSO-d6, 400 MHz)

The spectrum must confirm the integrity of the glycine "linker" and the 4-fluorophenyl ring.

• Amide Proton (-NH-): Broad singlet at ~10.0 ppm .[1] (Disappearance with D₂O shake confirms amide).

• Aromatic Protons (4-F-Ph):

  • Two protons (ortho to N): 7.60 - 7.70 ppm (dd, J ≈ 9.0, 5.0 Hz).

  • Two protons (ortho to F): 7.10 - 7.20 ppm (t, J ≈ 8.8 Hz).[1]

• Glycine Methylene (-CH₂-):

  • Free Base: Singlet at ~3.3 - 3.4 ppm .[1]

  • HCl Salt: Singlet shifts downfield to ~3.7 - 3.9 ppm .[1]

• Amine Protons (-NH₂): Broad signal at ~2.0 - 4.0 ppm (highly variable depending on water content and salt form).[1]

B. 19F NMR Diagnostics

• Signal: Single peak at -118 to -120 ppm (referenced to CFCl₃).[1]

• Red Flag:[1][2] Additional peaks indicate defluorination or contamination with other fluorinated anilines.

In-House Synthesis: The High-Fidelity Route[1]

While many vendors use the Chloroacetyl chloride route (cheaper), it often leads to bis-alkylation impurities. For high-purity applications, the Boc-Glycine Mixed Anhydride Method is recommended.[1]

Protocol: Boc-Glycine Coupling

Objective: Synthesize >98% pure 2-amino-N-(4-fluorophenyl)acetamide HCl salt.

Reagents:

• Boc-Gly-OH (1.0 equiv)[1]

• 4-Fluoroaniline (1.0 equiv)[1]

• Isobutyl chloroformate (IBCF) (1.1 equiv)[1]

• N-Methylmorpholine (NMM) (1.2 equiv)[1]

• THF (anhydrous)[1]

• 4M HCl in Dioxane[1]

Step-by-Step Methodology:

• Activation: Dissolve Boc-Gly-OH and NMM in dry THF at -15°C. Dropwise add IBCF. Stir for 15 min to form the mixed anhydride.

• Coupling: Add 4-Fluoroaniline (dissolved in THF) slowly to the cold mixture. Allow to warm to Room Temperature (RT) over 2 hours.

• Workup: Evaporate THF. Dissolve residue in EtOAc. Wash with 5% Citric Acid, Sat. NaHCO₃, and Brine. Dry over Na₂SO₄.

• Deprotection: Dissolve the intermediate (Boc-N-(4-fluorophenyl)glycinamide) in minimal DCM.[1] Add 4M HCl/Dioxane (5 equiv). Stir 1h.

• Isolation: The product precipitates as the HCl salt. Filter and wash with cold ether.

Figure 2: High-fidelity synthesis pathway using Boc-protection to prevent side reactions common in halo-acetyl routes.[1]

References

• PubChem. (2025). Compound Summary: N-(4-Fluorophenyl)glycinamide (CAS 399-96-2).[1] National Library of Medicine. Link[1]

• Combi-Blocks. (2025). Product Catalog: 2-Amino-N-(4-fluorophenyl)acetamide. Link

• BenchChem. (2025).[3] Application Notes: Use of Boc-Glycine in Dipeptide Synthesis. Link[1]

• Journal of Medicinal Chemistry. (2015). Applications of Fluorine in Medicinal Chemistry. American Chemical Society. (Contextual grounding for bioisostere usage). Link[1]

Sources

• 1. echemi.com [echemi.com]
• 2. Chemie Brunschwig | Combi-Blocks [chemie-brunschwig.ch]
• 3. benchchem.com [benchchem.com]

Protocols & Analytical Methods

synthesis of 2-amino-N-(4-fluorophenyl)acetamide from 4-fluoroaniline

Application Note & Protocol

Topic: Synthesis of 2-amino-N-(4-fluorophenyl)acetamide from 4-fluoroaniline

Abstract This document provides a comprehensive, two-step protocol for the synthesis of 2-amino-N-(4-fluorophenyl)acetamide, a valuable building block in medicinal chemistry and drug development. The synthesis commences with the acylation of 4-fluoroaniline using 2-chloroacetyl chloride to yield the intermediate, 2-chloro-N-(4-fluorophenyl)acetamide. This is followed by a nucleophilic substitution reaction where the chloro group is displaced by ammonia to afford the final product. This guide is designed for researchers and scientists, offering in-depth mechanistic insights, a detailed, validated protocol, safety guidelines, and troubleshooting advice to ensure a successful and reproducible synthesis.

Introduction & Synthetic Overview

N-phenylacetamide derivatives are a core scaffold in numerous biologically active compounds, including anticancer and anticonvulsant agents[1][2]. The target molecule, 2-amino-N-(4-fluorophenyl)acetamide, incorporates a primary amine and a fluorinated phenyl ring, features known to modulate pharmacokinetic and pharmacodynamic properties. Its synthesis is achieved through a robust and logical two-step sequence:

• Step 1: N-Acylation. 4-fluoroaniline undergoes a nucleophilic acyl substitution with 2-chloroacetyl chloride. This reaction forms an amide bond and introduces the reactive α-chloro group necessary for the subsequent step.

• Step 2: Aminolysis. The intermediate, 2-chloro-N-(4-fluorophenyl)acetamide, is treated with ammonia. Ammonia acts as a nucleophile, displacing the chloride ion to form the desired primary amine.

This guide provides a detailed walkthrough of this synthetic sequence, emphasizing the rationale behind procedural choices and adherence to safety best practices.

Overall Synthetic Scheme

Caption: Two-step synthesis of the target compound.

Part I: Synthesis of 2-chloro-N-(4-fluorophenyl)acetamide (Intermediate)

This initial step involves the formation of an amide bond via nucleophilic acyl substitution. The highly reactive acid chloride is susceptible to attack by the nucleophilic amine of 4-fluoroaniline.

Mechanism & Experimental Rationale

The reaction proceeds via a classic nucleophilic acyl substitution mechanism.[3] The lone pair of electrons on the nitrogen atom of 4-fluoroaniline attacks the electrophilic carbonyl carbon of 2-chloroacetyl chloride. This forms a tetrahedral intermediate, which then collapses, reforming the carbonyl double bond and expelling a chloride ion as the leaving group.[3]

A tertiary amine base, such as triethylamine (TEA), is crucial. It acts as an acid scavenger, neutralizing the hydrogen chloride (HCl) byproduct.[4] Without a base, the generated HCl would protonate the starting 4-fluoroaniline, rendering it non-nucleophilic and halting the reaction. The reaction is initiated at 0°C to control the initial exothermic release of heat upon adding the highly reactive acyl chloride.[5]

Caption: Mechanism of N-Acylation.

Materials & Reagents: Step 1

Reagent/Material	M.W. ( g/mol )	Quantity (molar eq.)	Amount	Supplier/Grade
4-Fluoroaniline	111.12	1.0	5.56 g (50 mmol)	Sigma-Aldrich
2-Chloroacetyl chloride	112.94	1.0	4.4 mL (55 mmol)	Sigma-Aldrich
Triethylamine (TEA)	101.19	1.1	7.7 mL (55 mmol)	Sigma-Aldrich
Toluene, Anhydrous	92.14	-	100 mL	Fisher Sci.
Deionized Water	18.02	-	3 x 50 mL (wash)	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	~5 g	Fisher Sci.

Safety Precautions

• 4-Fluoroaniline: Harmful if swallowed and causes severe skin burns and eye damage.[6][7] It is also suspected of causing cancer.[8] Handle in a well-ventilated fume hood, wearing appropriate PPE, including nitrile gloves, a lab coat, and chemical safety goggles.[7][8]

• 2-Chloroacetyl chloride: Highly corrosive and lachrymatory. Reacts violently with water. All operations must be conducted in a fume hood, and appropriate PPE must be worn.[9]

• Triethylamine: Flammable liquid and vapor. Corrosive and causes severe skin and eye damage. Use in a fume hood.

Experimental Protocol: Step 1

• Reaction Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, a nitrogen inlet, and a thermometer. Place the flask in an ice-water bath.

• Reagent Addition: To the flask, add 4-fluoroaniline (5.56 g, 50 mmol) and anhydrous toluene (100 mL). Begin stirring and allow the solution to cool to 0-5 °C. Add triethylamine (7.7 mL, 55 mmol).

• In the dropping funnel, place 2-chloroacetyl chloride (4.4 mL, 55 mmol). Add it dropwise to the stirred aniline solution over 30 minutes, ensuring the internal temperature does not exceed 10°C.[5]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 4 hours.[5] A white precipitate (triethylamine hydrochloride) will form.

• Workup: Filter the reaction mixture to remove the triethylamine hydrochloride salt. Transfer the filtrate to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of deionized water (x3).[5]

• Dry the resulting toluene layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an ethanol/water mixture to yield 2-chloro-N-(4-fluorophenyl)acetamide as a solid.[4]

Part II: Synthesis of 2-amino-N-(4-fluorophenyl)acetamide (Final Product)

In the final step, the α-chloro amide intermediate is converted to the desired primary amine through aminolysis (or ammonolysis), a nucleophilic substitution reaction.

Mechanism & Experimental Rationale

This reaction is a standard SN2 (bimolecular nucleophilic substitution) process. Ammonia, possessing a lone pair of electrons, acts as the nucleophile and attacks the carbon atom bearing the chlorine. The attack occurs from the side opposite to the carbon-chlorine bond, leading to the displacement of the chloride ion as the leaving group.

A large excess of ammonia is typically used. The first equivalent of ammonia acts as the nucleophile, while a second equivalent acts as a base to deprotonate the resulting ammonium salt, yielding the neutral primary amine product and ammonium chloride.[10] Using a concentrated aqueous solution of ammonia provides a high concentration of the nucleophile to drive the reaction efficiently at room temperature.[11]

Caption: Mechanism of Aminolysis.

Materials & Reagents: Step 2

Reagent/Material	M.W. ( g/mol )	Quantity (molar eq.)	Amount	Supplier/Grade
2-chloro-N-(4-fluorophenyl)acetamide	187.60	1.0	7.5 g (40 mmol)	From Step 1
Ammonium Hydroxide (28-30% aq. soln.)	35.05	Large Excess	150 mL	Sigma-Aldrich
Dichloromethane (DCM)	84.93	-	3 x 75 mL (extract)	Fisher Sci.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	~10 g	Fisher Sci.

Safety Precautions

• Ammonium Hydroxide: Corrosive. Causes severe skin burns and eye damage. The vapor is irritating to the respiratory system. All operations must be conducted in a well-ventilated fume hood. Wear appropriate PPE.[11]

• Dichloromethane: Suspected of causing cancer. Handle in a fume hood.

Experimental Protocol: Step 2

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 2-chloro-N-(4-fluorophenyl)acetamide (7.5 g, 40 mmol) in 50 mL of ethanol.

• Reagent Addition: Place the flask in an ice bath. Slowly and carefully add the concentrated ammonium hydroxide solution (150 mL) to the flask with vigorous stirring.

• Reaction: Seal the flask securely with a stopper and parafilm (or use a screw-cap pressure vessel for better containment). Remove the flask from the ice bath and allow it to stir at room temperature for 24-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, transfer the mixture to a separatory funnel.

• Extract the aqueous solution with dichloromethane (3 x 75 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude 2-amino-N-(4-fluorophenyl)acetamide.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Step 1: Low Yield of Intermediate	Incomplete reaction; moisture in reagents/glassware; insufficient base.	Ensure anhydrous conditions. Check the quality of the triethylamine. Extend reaction time and monitor by TLC.
Step 1: Dark-colored Product	Impurities in starting 4-fluoroaniline; side reactions due to high temperature.	Purify starting material if necessary. Maintain strict temperature control (0-5°C) during the addition of chloroacetyl chloride. Purify the product by recrystallization with charcoal.
Step 2: Incomplete Conversion	Insufficient reaction time; low concentration of ammonia.	Extend the reaction time to 48 hours or more. Gentle heating (40°C) can be applied cautiously in a sealed vessel. Ensure a large excess of concentrated ammonia solution is used.
Step 2: Difficulty in Extraction	Emulsion formation during workup.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

References

• Vertex AI Search. (n.d.). Acid Halides to Amides: Aminolysis.
• Apollo Scientific. (2023, July 7). 4-Fluoroaniline Safety Data Sheet.

• Wen, X.-H., et al. (2008). 2-Chloro-N-(4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1194. Available at: [Link]

• Thermo Fisher Scientific. (2025). 2-Chloro-4-fluoroaniline Safety Data Sheet.
• Loba Chemie. (2015, April 9). 4-FLUOROANILINE FOR SYNTHESIS MSDS.

• Chemistry Steps. (2020, February 26). Amides Preparation and Reactions Summary. Retrieved February 25, 2026, from [Link]

• chemeurope.com. (n.d.). Aminolysis. Retrieved February 25, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides Involving Nitrogen Compounds. Retrieved February 25, 2026, from [Link]

• Organic Syntheses. (n.d.). Chloroacetamide. Retrieved February 25, 2026, from [Link]

• Cordeiro, L. V., et al. (2023). Effect of 2-chloro-N-(4-fluoro-3-nitrophenyl) acetamide in combination with antibacterial drugs against Klebsiella pneumoniae. Anais da Academia Brasileira de Ciências, 95(2). Available at: [Link]

• Taylor & Francis Online. (n.d.). Chloroacetyl chloride – Knowledge and References. Retrieved February 25, 2026, from [Link]

• Zarenezhad, E., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(Suppl), 161–166. Available at: [Link]

• Zagaja, M., et al. (2015). Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. Archiv der Pharmazie, 348(10), 732-744. Available at: [Link]

Sources

• 1. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acid Halides to Amides: Aminolysis [moodle.tau.ac.il]
• 4. scielo.br [scielo.br]
• 5. 2-Chloro-N-(4-fluoro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
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preparation of 2-amino-N-(4-fluorophenyl)acetamide hydrochloride salt

Application Note & Protocol

Preparation of 2-amino-N-(4-fluorophenyl)acetamide Hydrochloride Salt: A Comprehensive Guide to Synthesis and Characterization

Abstract

This document provides a detailed, three-step protocol for the laboratory-scale synthesis of 2-amino-N-(4-fluorophenyl)acetamide hydrochloride salt. This compound is a valuable building block in medicinal and agrochemical research. The synthesis begins with the N-acylation of 4-fluoroaniline with chloroacetyl chloride to yield the key intermediate, 2-chloro-N-(4-fluorophenyl)acetamide. This intermediate subsequently undergoes nucleophilic substitution with ammonia to form the free base, 2-amino-N-(4-fluorophenyl)acetamide. The final step involves the formation of the stable hydrochloride salt. This guide offers an in-depth explanation of the chemical principles, step-by-step experimental procedures, characterization methods, and critical safety precautions, designed for researchers in organic synthesis and drug development.

Introduction

N-phenylacetamide derivatives are a class of compounds with significant applications in the pharmaceutical and chemical industries.[1][2] Specifically, functionalized amino-acetamides serve as crucial intermediates for constructing more complex molecular architectures. The target molecule, 2-amino-N-(4-fluorophenyl)acetamide hydrochloride, incorporates a synthetically versatile primary amine and a fluorophenyl moiety, a common feature in bioactive molecules that can enhance metabolic stability and binding affinity.

The synthetic strategy outlined herein is a robust and sequential process designed for clarity and reproducibility. It involves two core transformations:

• Amide Bond Formation: A nucleophilic acyl substitution to create the central acetamide linkage.

• Nucleophilic Substitution: An amination reaction to install the terminal amino group.

• Salt Formation: An acid-base reaction to produce a stable, crystalline solid that is easier to handle, store, and weigh than the free base.[3]

This protocol emphasizes the rationale behind procedural choices, providing users with the foundational knowledge to adapt or troubleshoot the synthesis effectively.

Reaction Mechanism and Scientific Rationale

The overall synthesis is accomplished in three distinct stages, each governed by fundamental principles of organic reactivity.

Step 1: Synthesis of 2-chloro-N-(4-fluorophenyl)acetamide This step is a nucleophilic acyl substitution. The nitrogen atom of 4-fluoroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. Chloroacetyl chloride is an excellent acylating agent due to the strong electron-withdrawing effects of both the carbonyl oxygen and the adjacent chlorine atom. A tertiary amine base, such as triethylamine (TEA), is crucial. It acts as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction.[4][5] Without this base, the HCl would protonate the starting 4-fluoroaniline, rendering its lone pair unavailable for nucleophilic attack and halting the reaction.

Step 2: Synthesis of 2-amino-N-(4-fluorophenyl)acetamide This stage involves a nucleophilic substitution reaction where an ammonia source displaces the chloride on the α-carbon of the intermediate. The chlorine atom is a good leaving group, facilitating the attack by the nucleophilic ammonia. This reaction is typically performed at elevated temperatures to ensure a sufficient reaction rate.[6][7]

Step 3: Preparation of the Hydrochloride Salt The final product from Step 2 is a free base. While stable, it can be hygroscopic or an oil. Converting it to its hydrochloride salt by treatment with hydrochloric acid typically yields a stable, crystalline solid with a sharp melting point, which is preferable for storage and further use.[6] The lone pair on the primary amine is protonated by HCl, forming an ammonium salt.

A diagram of the overall synthetic pathway is presented below.

Caption: Overall synthetic scheme for the preparation of the target compound.

Materials and Methods

Reagents and Solvents

Reagent	CAS No.	Mol. Weight ( g/mol )	Form	Purity
4-Fluoroaniline	371-40-4	111.12	Liquid	≥99%
Chloroacetyl Chloride	79-04-9	112.94	Liquid	≥98%
Triethylamine (TEA)	121-44-8	101.19	Liquid	≥99%
Toluene	108-88-3	92.14	Liquid	Anhydrous
Aqueous Ammonia	1336-21-6	35.04	Solution	28-30%
Isopropanol (IPA)	67-63-0	60.10	Liquid	Anhydrous
Hydrochloric Acid	7647-01-0	36.46	Solution	e.g., 4M in Dioxane
Ethyl Acetate	141-78-6	88.11	Liquid	ACS Grade
Sodium Sulfate	7757-82-6	142.04	Solid	Anhydrous

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Magnetic stirrer and stir bars

• Dropping funnel

• Ice-water bath

• Reflux condenser

• Heating mantle or oil bath

• Pressure-equalizing addition funnel

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Thin Layer Chromatography (TLC) plates (silica gel) and chamber

• pH paper or meter

Experimental Protocols

The logical flow of the experimental work is depicted in the diagram below.

Caption: High-level workflow for the three-step synthesis.

Step 1: Synthesis of 2-chloro-N-(4-fluorophenyl)acetamide

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 4-fluoroaniline (5.55 g, 0.05 mol) and anhydrous toluene (100 mL).

• Base Addition: Add triethylamine (5.05 g, 6.96 mL, 0.05 mol) to the solution.

• Cooling: Place the flask in an ice-water bath and stir for 15 minutes until the internal temperature reaches 0-5 °C.

• Acylating Agent Addition: Dissolve chloroacetyl chloride (5.92 g, 4.17 mL, 0.0525 mol, 1.05 eq) in anhydrous toluene (20 mL) and add it to the dropping funnel. Add the chloroacetyl chloride solution dropwise to the stirred reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 3-4 hours.[4] The formation of a white precipitate (triethylamine hydrochloride) will be observed.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 hexane/ethyl acetate mobile phase) until the 4-fluoroaniline spot is consumed.

• Workup: Filter the reaction mixture through a Büchner funnel to remove the triethylamine hydrochloride salt and wash the salt with a small amount of toluene.

• Purification: Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2 x 50 mL), water (50 mL), and saturated sodium bicarbonate solution (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Isolation: The resulting crude solid can be purified by recrystallization from an ethanol/water mixture to yield 2-chloro-N-(4-fluorophenyl)acetamide as a solid.[5][8]

Step 2: Synthesis of 2-amino-N-(4-fluorophenyl)acetamide

• Reaction Setup: In a high-pressure reaction vessel or a robust, well-sealed flask, combine the 2-chloro-N-(4-fluorophenyl)acetamide (e.g., 5.0 g, 0.0267 mol) from Step 1 with concentrated aqueous ammonia (28-30%, ~50 mL). (Caution: This reaction generates pressure upon heating and must be performed in an appropriate vessel behind a blast shield in a fume hood).

• Reaction: Seal the vessel and heat the mixture to 80-90 °C with vigorous stirring for 12-18 hours.

• Cooling & Workup: Cool the reaction vessel to room temperature completely before opening. Transfer the mixture to a separatory funnel and extract the aqueous solution with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic extracts and wash with brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product, 2-amino-N-(4-fluorophenyl)acetamide, is obtained and can be used directly in the next step.

Step 3: Preparation of 2-amino-N-(4-fluorophenyl)acetamide Hydrochloride

• Dissolution: Dissolve the crude 2-amino-N-(4-fluorophenyl)acetamide from Step 2 in a minimal amount of a suitable solvent like isopropanol (IPA) or ethyl acetate (~50-100 mL).[6]

• Acidification: While stirring, slowly add a solution of hydrochloric acid (e.g., 4M HCl in dioxane or HCl-saturated isopropanol) dropwise until the solution becomes acidic (test with pH paper). A precipitate should form immediately.

• Precipitation and Isolation: Cool the mixture in an ice bath for 30-60 minutes to maximize precipitation. Collect the solid product by vacuum filtration through a Büchner funnel.

• Washing and Drying: Wash the filter cake with a small amount of cold solvent (the one used for dissolution) to remove any soluble impurities. Dry the product in a vacuum oven at 40-50 °C to a constant weight.

Characterization and Data Analysis

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques.

Compound	Appearance	Expected Yield	Melting Point (°C)
2-chloro-N-(4-fluorophenyl)acetamide	Off-white to pink solid	80-90%	~153-155[9]
2-amino-N-(4-fluorophenyl)acetamide HCl	White to off-white solid	75-85% (from intermediate)	Varies

• ¹H NMR: To confirm the structure by identifying protons and their chemical environments.

• ¹³C NMR: To confirm the carbon skeleton of the molecule.

• FT-IR Spectroscopy: To identify key functional groups (N-H, C=O, C-F).

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.[10]

Safety Precautions

All operations must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Chloroacetyl chloride: Highly corrosive, toxic, and a potent lachrymator. Handle with extreme care and avoid inhalation or contact with skin.[9]

• 4-Fluoroaniline: Toxic if inhaled, ingested, or absorbed through the skin.

• Triethylamine: Flammable liquid with a strong odor.

• Aqueous Ammonia: Corrosive and causes severe respiratory irritation. The amination step generates pressure upon heating and requires a suitable pressure-rated vessel and a blast shield.[11]

• Hydrochloric Acid: Highly corrosive. Handle with care.

Consult the Safety Data Sheet (SDS) for each reagent before use.[9][11][12][13]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Step 1: Low Yield	Incomplete reaction; moisture in reagents/glassware; insufficient base.	Ensure anhydrous conditions. Check reagent purity. Use a slight excess (1.05 eq) of chloroacetyl chloride. Confirm base equivalence.
Step 2: Reaction Stalls	Insufficient temperature; poor mixing.	Ensure the reaction is heated to the target temperature and that stirring is vigorous enough to mix the biphasic system.
Step 3: Oily Product	Impurities present; incorrect solvent.	Purify the free base (Step 2 product) via column chromatography before salt formation. Try different crystallization solvents (e.g., ethanol, diethyl ether).
Final Product is Discolored	Impurities carried over from previous steps.	Recrystallize the final hydrochloride salt from a suitable solvent system (e.g., isopropanol/ether).

Conclusion

This application note provides a reliable and well-documented procedure for the synthesis of 2-amino-N-(4-fluorophenyl)acetamide hydrochloride. By following the detailed protocols and adhering to the safety guidelines, researchers can effectively produce this valuable chemical intermediate for use in further synthetic applications. The rationale provided for each step equips the user with the necessary understanding for potential modifications and troubleshooting.

References

• National Center for Biotechnology Information (2024). 2-Chloro-N-(4-fluorophenyl)acetamide - Experimental Properties. PubChem. [Link]

• Cordeiro, L. V., et al. (2020). Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. MDPI. [Link]

• Angene Chemical. (2021). Safety Data Sheet for 2-Amino-N-(2,2,2-trifluoroethyl)acetamide hydrochloride. [Link]

• National Center for Biotechnology Information (2024). 2-chloro-N-(4-fluorophenyl)acetamide. PubChem Compound Summary for CID 532065. [Link]

• Global Substance Registration System (GSRS). (n.d.). N-(2-AMINO-4-(((4-FLUOROPHENYL)METHYL)AMINO)PHENYL)ACETAMIDE. [Link]

• Yathirajan, H. S., et al. (2023). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. IUCrData. [Link]

• IRE Journals. (n.d.). Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives. [Link]

• Google Patents. (n.d.). Method for preparing 2-amino-n-(2,2,2-trifluoroethyl) acetamide.
• Google Patents. (n.d.). Process for the preparation of 2-amino-n-(2,2,2-trifluoroethyl)-acetamide and salts thereof.

• Cordeiro, L. V., et al. (2023). Effect of 2-chloro-N-(4-fluoro-3-nitrophenyl) acetamide in combination with antibacterial drugs against Klebsiella pneumoniae. SciELO. [Link]

• Organic Syntheses. (n.d.). Chloroacetamide. [Link]

• Smajlagić, A., & Srabović, M. (2023). Synthesis, Identification and Characterization of N-(4-Aminophenyl) Acetamide Molecule. ResearchGate. [Link]

• ResearchGate. (n.d.). 2-Chloro-N-(4-fluorophenyl)acetamide. [Link]

• PubChemLite. (n.d.). 2-amino-n-(4-chlorophenyl)acetamide hydrochloride. [Link]

Sources

• 1. irejournals.com [irejournals.com]
• 2. researchgate.net [researchgate.net]
• 3. EP2621894B1 - Method for preparing 2-amino-n-(2,2,2-trifluoroethyl) acetamide - Google Patents [patents.google.com]
• 4. 2-Chloro-N-(4-fluoro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. WO2020222158A1 - Process for the preparation of 2-amino-n-(2,2,2-trifluoroethyl)-acetamide and salts thereof - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. scielo.br [scielo.br]
• 9. fishersci.com [fishersci.com]
• 10. 2-chloro-N-(4-fluorophenyl)acetamide | C8H7ClFNO | CID 532065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. angenechemical.com [angenechemical.com]
• 12. lgcstandards.com [lgcstandards.com]
• 13. combi-blocks.com [combi-blocks.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-N-(4-fluorophenyl)acetamide

[1]

Status: Operational Ticket ID: YIELD-OPT-2024 Assigned Specialist: Senior Application Scientist Subject: Yield Optimization & Troubleshooting for 2-Amino-N-(4-fluorophenyl)acetamide[1]

Executive Summary

The synthesis of 2-amino-N-(4-fluorophenyl)acetamide (CAS: 399-30-4) is a critical workflow, often utilized as an intermediate for anticonvulsant agents (e.g., Lacosamide precursors) or sodium channel blockers.[1]

While the theoretical chemistry is straightforward, practical execution often suffers from two primary yield-killers:

• Incomplete Acylation: Loss of stoichiometry due to hydrolysis of chloroacetyl chloride.[1]

• Dimerization (The "Yield Trap"): Formation of the secondary amine impurity during the amination step.

This guide moves beyond standard textbook procedures, offering a self-validating protocol designed to maximize yield (>85%) and purity.

Module 1: The Acylation Phase (Scaffold Construction)

Objective: Synthesize the intermediate 2-chloro-N-(4-fluorophenyl)acetamide . Critical Control Point: Exotherm management and HCl neutralization.

Optimized Protocol

• Reagents: 4-Fluoroaniline (1.0 eq), Chloroacetyl Chloride (1.1 eq), Triethylamine (TEA, 1.2 eq), DCM (Anhydrous).

• Procedure:

  • Dissolve 4-Fluoroaniline and TEA in DCM under

    atmosphere.

  • Cool to 0°C (Ice/Salt bath).

  • Add Chloroacetyl Chloride dropwise over 30-60 mins. Do not allow temp to exceed 5°C.

  • Warm to Room Temperature (RT) and stir for 2 hours.

Troubleshooting Guide (Acylation)

Symptom	Probable Cause	Corrective Action
Dark/Purple Reaction Mixture	Oxidation of aniline.[1]	Ensure strict purging before addition. Keep temperature <5°C during addition.
Low Yield (<70%)	Hydrolysis of acid chloride.[2]	Re-distill chloroacetyl chloride if old.[1] Ensure DCM is dried over molecular sieves.
Violent Fuming	Runaway HCl generation.[1][3]	Addition rate is too fast. Slow down. Ensure efficient stirring to disperse heat.
Sticky Solid Product	Residual TEA salts.[1]	Wash organic layer thoroughly with 1N HCl (to remove unreacted aniline) followed by Sat. .

Module 2: The Amination Phase (The Yield Killer)

Objective: Convert the chloro-intermediate to the final amine. The Problem: The product (primary amine) is more nucleophilic than ammonia. As the reaction proceeds, the product attacks the starting material, forming the dimer impurity (secondary amine).

Method A: Direct Ammonolysis (Speed & Cost)

Best for:[1] Large scale where chromatography is available.[1]

• Key Tactic: Hyper-stoichiometry. You must use a massive excess of ammonia (30-50 equivalents) to statistically favor the primary amine.[1]

• Catalyst: Sodium Iodide (NaI, 0.1 eq). The Finkelstein reaction converts the alkyl chloride to a more reactive alkyl iodide in situ, allowing milder temperatures which suppress side reactions.

Method B: The Delépine Reaction (High Purity)

Best for: High-value synthesis requiring >98% purity without chromatography.[1]

• Reagent: Hexamethylenetetramine (HMTA / Urotropine).[1]

• Mechanism: Forms a stable quaternary salt that cannot dimerize.[1] Acid hydrolysis releases the pure amine.

Comparative Data: Amination Routes

Feature	Direct Ammonia (Aqueous/Alc)	Delépine Reaction (HMTA)	Gabriel Synthesis
Yield	50-65% (variable)	85-95% (consistent)	70-80%
Purity Profile	Contains 5-15% Dimer	>99% (No Dimer)	Good, but hydrazine byproduct issues
Atom Economy	High	Medium	Low
Workup	Extraction	Filtration + Hydrolysis	Extraction

Visualizing the Pathway

The following diagram illustrates the decision logic and chemical pathways.

Caption: Logical flow for synthesis. Note that Route B (Delépine) bypasses the dimerization risk entirely.

Module 3: Detailed Protocols

Protocol A: High-Yield Delépine Synthesis (Recommended)

• Salt Formation:

  • Suspend 2-chloro-N-(4-fluorophenyl)acetamide (10 mmol) in Ethanol (30 mL).

  • Add Hexamethylenetetramine (11 mmol, 1.1 eq).

  • Reflux for 2–4 hours.[1] The mixture will thicken as the quaternary salt precipitates.

  • Cool to RT, filter the solid, and wash with cold ethanol. Do not skip this wash —it removes unreacted starting material.[1][4]

• Hydrolysis:

  • Suspend the salt in Ethanol (20 mL) and conc. HCl (2 mL).

  • Reflux for 2 hours (cleaves the HMTA cage).

  • Cool to 0°C. Filter off the byproduct (ammonium chloride/formaldehyde polymer).

  • Basify the filtrate with aq. NaOH to pH > 10.[1]

  • Extract with DCM or EtOAc.[1] Dry and evaporate.[1][5]

Protocol B: Direct Ammonolysis (Optimized)

• Dissolve intermediate in Methanol (saturated with

  gas) or use 7N in MeOH.[1]

• Add NaI (0.1 eq) as catalyst.[1][6]

• Seal in a pressure vessel (bomb) if possible.

• Stir at RT for 24 hours. Avoid heating >40°C to prevent dimerization.[1]

• Evaporate solvent.[1] Recrystallize from Toluene/Heptane to remove dimer.[1]

FAQ: Field Troubleshooting

Q: My final product has a melting point lower than literature (130°C). Why? A: This indicates contamination with the dimer (secondary amine), which often melts lower or broadens the range. Run a TLC (10% MeOH in DCM). If you see a spot just above the baseline but below the product, it is the dimer. Recrystallize from Ethanol/Water (1:1).

Q: Can I use aqueous ammonia instead of methanolic ammonia? A: Yes, but the intermediate has poor solubility in water. You must use a phase transfer catalyst (like TBAB) or a co-solvent (THF/Water mix) to ensure reaction speed. However, water increases the risk of amide hydrolysis. Methanolic ammonia is superior.[1]

Q: The acylation step solidified completely. Is this normal? A: Yes. The intermediate 2-chloro-N-(4-fluorophenyl)acetamide is highly crystalline and insoluble in non-polar solvents.[1] If stirring stops, add more DCM. This is actually a good sign of high conversion.

References

• BenchChem. (2025).[1][4] Troubleshooting side reactions in 4-(3-Chloro-4-fluorophenyl)aniline synthesis. Retrieved from

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 532065, 2-chloro-N-(4-fluorophenyl)acetamide. Retrieved from

• Muthukrishnan, M., et al. (2011). First asymmetric synthesis of the antiepileptic drug Lacosamide. Tetrahedron: Asymmetry.[1] Retrieved from

• SciELO. (2023).[1] Antibacterial Drug Association with Acetamide Derivatives. Anais da Academia Brasileira de Ciências. Retrieved from

• American Elements. (2024).[1] 2-chloro-N-(4-fluorophenyl)acetamide Properties and Safety. Retrieved from

Sources

• 1. 2-chloro-N-(4-fluorophenyl)acetamide | C8H7ClFNO | CID 532065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. irejournals.com [irejournals.com]
• 3. Sciencemadness Discussion Board - Problem using Chloroacetyl Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

Technical Support Center: Navigating the Solubility of 2-amino-N-(4-fluorophenyl)acetamide

Welcome to the technical support center for 2-amino-N-(4-fluorophenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the solubility of this compound in organic solvents. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to streamline your research and development efforts.

Introduction: Understanding the Solubility Profile

2-amino-N-(4-fluorophenyl)acetamide is a small molecule with a structure that presents both opportunities and challenges for solubilization. The presence of an amine group and an amide linkage provides sites for hydrogen bonding, while the fluorophenyl ring introduces a degree of lipophilicity. This balance of polar and non-polar characteristics dictates its solubility across a range of organic solvents.

Predicted Physicochemical Properties:

While extensive experimental data for this specific molecule is not widely published, we can infer its likely behavior from the computed properties of its isomers and related compounds.

Property	Predicted Value	Implication for Solubility
Molecular Weight	~168.17 g/mol [1]	Low molecular weight generally favors solubility.
XLogP3	~1.1[1]	Indicates a balance between hydrophilicity and lipophilicity.
Hydrogen Bond Donors	2 (amine and amide)	Can interact with protic and polar aprotic solvents.
Hydrogen Bond Acceptors	2 (amide oxygen and fluorine)	Can interact with protic solvents.

These properties suggest that 2-amino-N-(4-fluorophenyl)acetamide will likely exhibit moderate solubility in a range of polar organic solvents. However, achieving high concentrations may require careful solvent selection and optimization.

Frequently Asked Questions (FAQs)

Q1: In which types of organic solvents should I expect 2-amino-N-(4-fluorophenyl)acetamide to be most soluble?

Based on its structure, which includes hydrogen bond donors (the amino and amide groups) and a polar fluorophenyl group, you should start with polar solvents. Polar aprotic solvents like DMSO and DMF are often good starting points for compounds with both hydrogen bond donors and acceptors. Polar protic solvents such as ethanol and methanol are also likely to be effective due to their ability to engage in hydrogen bonding.[2]

Q2: Why is my compound "oiling out" instead of dissolving?

"Oiling out" occurs when a compound melts in the solvent at the working temperature but does not dissolve, forming a second liquid phase. This can happen if the melting point of your compound is close to the temperature of your experiment and its solubility in the chosen solvent is low. Consider using a solvent with a lower boiling point or conducting your experiment at a lower temperature.

Q3: I'm seeing poor solubility even in solvents where it should be soluble. What could be the issue?

Several factors could be at play:

• Purity of the compound: Impurities can significantly impact solubility.

• Polymorphism: Different crystalline forms of the same compound can have different solubilities.[3]

• pH of the microenvironment: For ionizable compounds, the local pH can dramatically affect solubility.

• Water content in the solvent: Even small amounts of water in an organic solvent can alter the solubility of a compound.

Q4: What is the difference between kinetic and thermodynamic solubility, and which one should I measure?

• Kinetic solubility is the concentration of a compound that can be dissolved in a solvent when added from a concentrated stock solution (e.g., in DMSO) and is a measure of how quickly a compound precipitates out of solution.[3][4][5][6] It's a high-throughput method often used in early drug discovery.[4][5]

• Thermodynamic solubility is the true equilibrium solubility, where an excess of the solid compound is in equilibrium with the dissolved compound in the solvent.[3][4][5] This is a more time-consuming but more accurate measure, crucial for later-stage development.[3]

For initial screening and formulation development, kinetic solubility is often sufficient. For detailed characterization and regulatory submissions, thermodynamic solubility is required.

Troubleshooting Guide

This section provides a structured approach to resolving common solubility issues.

Initial Solvent Screening

If you are unsure where to begin, a systematic solvent screening is recommended.

Problem: Low solubility in a single tested solvent.

Solution:

• Broaden your solvent selection: Test a range of solvents with varying polarities.

• Use a solvent miscibility chart to guide your selection of solvent mixtures.

• Consider co-solvents: Adding a small amount of a good solvent (like DMSO) to a poorer solvent can sometimes improve solubility.[4]

Enhancing Solubility

If your compound exhibits poor solubility in most common solvents, the following techniques can be employed.

Problem: The compound has low solubility for the required downstream application.

Solutions:

• Temperature Adjustment: Gently heating the solution can increase the solubility of most compounds. Be cautious of compound stability at elevated temperatures.

• pH Modification: If your compound has ionizable groups (like the primary amine), adjusting the pH can significantly increase solubility. For a basic amine, lowering the pH with a small amount of an acidic modifier can protonate the amine, leading to higher solubility in polar solvents.

• Salt Formation: Converting the free base to a salt (e.g., a hydrochloride salt) can dramatically improve solubility in polar solvents.

• Particle Size Reduction: Micronization or nano-milling increases the surface area of the solid, which can improve the dissolution rate.

Experimental Protocols

Protocol 1: Rapid Kinetic Solubility Determination

This protocol is designed for a quick assessment of solubility in various solvents, suitable for high-throughput screening.

Objective: To estimate the kinetic solubility of 2-amino-N-(4-fluorophenyl)acetamide.

Materials:

• 2-amino-N-(4-fluorophenyl)acetamide

• DMSO (anhydrous)

• A selection of organic solvents (e.g., ethanol, methanol, acetonitrile, acetone, dichloromethane, toluene)

• 96-well microplate

• Plate reader capable of measuring turbidity (nephelometry) or UV-Vis absorbance

Procedure:

• Prepare a concentrated stock solution: Dissolve 2-amino-N-(4-fluorophenyl)acetamide in DMSO to a final concentration of 10 mM.

• Dispense solvents: Add 198 µL of each test solvent to the wells of the microplate.

• Add the compound: Add 2 µL of the 10 mM DMSO stock solution to each well. This results in a final concentration of 100 µM with 1% DMSO.

• Mix and incubate: Shake the plate for 2 hours at room temperature.[5]

• Measure precipitation: Read the plate using a nephelometer to measure turbidity. The concentration at which significant precipitation is observed is the kinetic solubility.

Protocol 2: Thermodynamic (Equilibrium) Solubility Determination (Shake-Flask Method)

This protocol determines the true equilibrium solubility and is considered the gold standard.[4][7]

Objective: To determine the thermodynamic solubility of 2-amino-N-(4-fluorophenyl)acetamide.

Materials:

• 2-amino-N-(4-fluorophenyl)acetamide (solid)

• Selected organic solvent

• Glass vials with screw caps

• Thermostatic shaker

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Add excess solid: Add an excess amount of solid 2-amino-N-(4-fluorophenyl)acetamide to a glass vial.

• Add solvent: Add a known volume of the test solvent.

• Equilibrate: Tightly cap the vial and place it in a thermostatic shaker at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.[8]

• Separate solid from solution: Centrifuge the vial to pellet the undissolved solid.

• Filter the supernatant: Carefully withdraw the supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Quantify the dissolved compound: Analyze the concentration of the dissolved compound in the filtrate using a calibrated HPLC or UV-Vis method.

Visualization of Workflows

Troubleshooting Workflow for Poor Solubility

Caption: A logical workflow for troubleshooting poor solubility.

Experimental Workflow for Thermodynamic Solubility

Caption: Step-by-step process for determining thermodynamic solubility.

References

• Experimental and Computational Methods Pertaining to Drug Solubility. (2012, February 10). SciSpace. Retrieved from [Link]

• (2R)-2-amino-2-(4-fluorophenyl)acetamide. PubChem. Retrieved from [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Sygnature Discovery. Retrieved from [Link]

• Kinetic solubility: Experimental and machine-learning modeling perspectives. ResearchGate. Retrieved from [Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. ResearchGate. Retrieved from [Link]

• 4-Fluoroaniline. Solubility of Things. Retrieved from [Link]

Sources

• 1. (2R)-2-amino-2-(4-fluorophenyl)acetamide | C8H9FN2O | CID 69316599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. scispace.com [scispace.com]
• 5. enamine.net [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. asianpubs.org [asianpubs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Cyclization in Glycinamide Synthesis

Status: Operational Ticket Focus: Cyclization Side Reactions (DKP & Hydantoin) Assigned Specialist: Senior Application Scientist

The Stability Crisis: Core Directive

Welcome to the technical support hub for Glycinamide synthesis. If you are here, you are likely facing the "Glycine Paradox": the simplest amino acid derivative is often the most difficult to handle in its free base form.

The Problem: Glycinamide (

) and its esters possess a fatal flaw—high conformational flexibility and a lack of steric hindrance. This allows the N-terminal amine to easily attack the carbonyl carbon of a neighboring molecule (intermolecular) or its own activated ester (intramolecular), resulting in thermodynamically stable 6-membered rings: 2,5-Diketopiperazines (DKPs) .

The Goal: This guide provides the protocols to maintain Glycinamide in its linear, reactive state and suppress the thermodynamic sink of cyclization.

Root Cause Analysis: The Mechanism of Failure

To prevent the reaction, you must visualize the enemy. The diagram below illustrates the two primary failure modes: Diketopiperazine (DKP) formation (the most common issue) and Hydantoin formation (common in urea-contaminated environments or specific synthesis routes).

Caption: Figure 1. The primary failure mode is the dimerization of two glycinamide molecules into a stable DKP ring, driven by basic conditions and concentration.

Troubleshooting Guide (Q&A Format)

Scenario A: Solution Phase Synthesis (H-Gly-NH2)

Q1: I neutralized Glycinamide HCl to perform a coupling reaction, but a white precipitate formed within minutes. What is it?

• Diagnosis: This is almost certainly Glycine Anhydride (2,5-Diketopiperazine) .

• The Science: The hydrochloride salt (H-Gly-NH2·HCl) is stable because the amine is protonated (

  ) and non-nucleophilic. The moment you neutralize it (pH > 7) to create the free base, the amine becomes nucleophilic. Without steric bulk, two molecules instantly dimerize.

• The Fix:

  • Never store the free base. Generate it in situ only in the presence of the electrophile (e.g., the acid chloride or activated ester you want to couple to).

  • Use a "Base-Deficit" Strategy: If using organic bases (TEA/DIPEA), add them slowly at 0°C.

Q2: My mass spec shows a dominant peak at M-17 or M-18 relative to my target. Why?

• Diagnosis: You are seeing the loss of ammonia (

  , 17 Da) or water ( , 18 Da) indicative of cyclization.

• The Fix: Lower your reaction temperature. Cyclization has a higher activation energy than linear coupling. Running the reaction at -10°C to 0°C favors the kinetic product (linear amide) over the thermodynamic product (cyclic DKP).

Scenario B: Solid Phase Peptide Synthesis (SPPS)

Q3: I am synthesizing a C-terminal Gly-Gly sequence, but the peptide cleaved from the resin prematurely.

• Diagnosis: This is "On-Resin DKP Formation." The N-terminal amine of the second glycine attacked the ester linkage to the resin.

• The Science: This is a known limitation of Wang resins (ester link) with Gly/Pro C-termini. The ester bond to the resin acts as the leaving group.

• The Fix:

  • Switch Resin: Use 2-Chlorotrityl Chloride (2-CTC) resin.[1] The bulky trityl group sterically hinders the back-biting attack.

  • Alternative: Use a Fmoc-Gly-Gly-OH dipeptide building block for the first coupling. This bypasses the dangerous "dipeptide-resin" stage entirely.[1]

Experimental Protocols: Validated Workflows

Protocol 1: Safe Generation of Glycinamide Free Base (In Situ)

Use this protocol when coupling Glycinamide to an activated carboxylic acid.

Reagents:

• Glycinamide Hydrochloride (High Purity >99%)

• Solvent: Anhydrous DMF or DCM (Dryness is critical; water promotes hydrolysis).

• Base: Diisopropylethylamine (DIPEA).

Step-by-Step:

• Dissolution: Suspend Glycinamide HCl (1.0 eq) in anhydrous DMF at 0°C under Nitrogen.

• Activation (Separate Vessel): Activate your carboxylic acid partner (1.1 eq) with HATU/EDC in a separate flask.

• Controlled Release: Add DIPEA (1.0 eq) to the Glycinamide suspension.

  • Critical: Do not add excess base yet. Keep the amine protonated until the moment of reaction.

• Immediate Transfer: Within 60 seconds of adding DIPEA, transfer the activated acid solution into the Glycinamide flask.

• Scavenging: Allow to warm to Room Temperature (RT) only after 1 hour.

Protocol 2: Preventing Hydantoin Formation (Bucherer-Bergs Route)

If synthesizing Glycinamide via the reaction of formaldehyde, HCN/cyanide, and ammonium carbonate.

The Risk: The intermediate cyanohydrin can react with

/Carbamate to form Hydantoin instead of the linear amide.

Optimization Table:

Parameter	Condition for Linear Amide	Condition favoring Hydantoin (Avoid)
Ammonia Ratio	High Excess (>5:1)	Low Ratio (1:1)
Temperature	< 40°C	> 80°C
Pressure	Atmospheric	High Pressure (sealed vessel)
pH	Neutral/Mildly Basic	Strongly Basic

Comparative Data: Cyclization Rates

The following data illustrates the stability of Glycinamide derivatives under varying conditions. Use this to inform your solvent and protecting group choices.

Derivative	Solvent	Base Added?	T½ (Half-life to Cyclization)
H-Gly-NH2·HCl	Water	No	> 2 Years (Stable)
H-Gly-NH2 (Free Base)	Water (pH 9)	Yes	< 30 Minutes
H-Gly-NH2 (Free Base)	DMF	Yes	~ 2 Hours
H-Gly-Gly-OMe	Methanol	Yes	< 5 Minutes (Rapid DKP)
H-Gly-Gly-OH	Water	N/A	Stable (Zwitterion)

Note: The stability of the dipeptide acid (H-Gly-Gly-OH) vs. the ester (H-Gly-Gly-OMe) highlights why saponification of esters must be done carefully to avoid DKP.

References

• Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis.[2][3][4] Journal of the American Chemical Society, 94(9), 3102–3106.

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. Wiley. (Refer to the section on Amide protection and side reactions).

• Plaue, S., et al. (1990). Diketopiperazine formation during solid-phase peptide synthesis using the Fmoc/tert-butyl strategy. International Journal of Peptide and Protein Research.

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[3] Journal of the American Chemical Society, 115(10), 4397–4398.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

removing unreacted 4-fluoroaniline from reaction mixture

Welcome to the Technical Support Center for handling 4-fluoroaniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in purifying reaction mixtures containing unreacted 4-fluoroaniline. Here, you will find in-depth troubleshooting guides and frequently asked questions to streamline your purification processes.

Introduction to 4-Fluoroaniline

4-Fluoroaniline is a primary arylamine used as a key intermediate in the synthesis of pharmaceuticals, herbicides, and plant growth regulators.[1][2][3][4] Its complete removal from a reaction mixture is often crucial for the purity of the final product and to avoid potential side reactions or toxicity. This guide provides practical, field-proven strategies for its effective removal.

Before proceeding with any purification method, it is imperative to consult the Safety Data Sheet (SDS). 4-Fluoroaniline is harmful if swallowed, causes severe skin burns and eye damage, and may cause damage to organs through prolonged or repeated exposure.[5][6][7][8] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5][9]

Physical and Chemical Properties of 4-Fluoroaniline

A thorough understanding of the physicochemical properties of 4-fluoroaniline is fundamental to selecting an appropriate purification strategy.

Property	Value	Source
Molecular Formula	C₆H₆FN	[1]
Molecular Weight	111.12 g/mol	[1][10]
Appearance	Clear pale yellow to red-brown oily liquid	[2][10]
Boiling Point	187 °C at 767 mmHg	[10]
Melting Point	-1.9 °C	[10]
Density	1.173 g/mL at 25 °C	[10]
Solubility in Water	33 g/L at 20 °C	[1][10]
Solubility in Organic Solvents	Soluble in ethanol, ether, and methanol.[1][11] Slightly soluble in chloroform.[1]
pKa (of conjugate acid)	4.65 at 25 °C	[1][10]

Troubleshooting Guides: Purification Methodologies

The choice of purification method depends on the properties of the desired product and the other components in the reaction mixture. Below are detailed protocols for common and effective techniques.

Method 1: Acid-Base Extraction

Principle: This is often the most effective and straightforward method. 4-Fluoroaniline, being a weak base (pKa of its conjugate acid is 4.65), can be protonated by a dilute acid to form a water-soluble ammonium salt.[1][10] This salt will partition into the aqueous phase, while the neutral desired product remains in the organic phase.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate, diethyl ether, or dichloromethane.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl or 2 M HCl). The number of washes depends on the amount of 4-fluoroaniline present. Generally, 2-3 washes are sufficient.

• Phase Separation: Allow the layers to separate completely. The protonated 4-fluoroaniline will be in the aqueous layer. Drain the aqueous layer.

• Neutralizing Wash (Optional but Recommended): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove the bulk of the dissolved water.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[12]

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Workflow Diagram:

Caption: Workflow for removing 4-fluoroaniline via acid-base extraction.

Method 2: Column Chromatography

Principle: If the desired product has a significantly different polarity from 4-fluoroaniline, column chromatography can be an effective purification method. Silica gel is the most common stationary phase for separating organic compounds.

Step-by-Step Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (solvent system).

• Column Packing: Pack a chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of the eluent or a suitable solvent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system, collecting fractions. The polarity of the eluent can be gradually increased to facilitate the separation.

• Fraction Analysis: Analyze the collected fractions using a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to identify the fractions containing the pure product.[13][14]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Method 3: Distillation

Principle: Distillation is a viable option if the desired product has a boiling point that is significantly different from that of 4-fluoroaniline (187 °C).[10] This method is particularly useful for large-scale purifications.

Step-by-Step Protocol:

• Apparatus Setup: Set up a distillation apparatus, which may include a vacuum source if the desired product is high-boiling or thermally sensitive.

• Heating: Heat the crude reaction mixture in the distillation flask.

• Fraction Collection: Collect the different fractions as they distill at their respective boiling points.

• Purity Analysis: Analyze the purity of the collected fractions to identify the one containing the desired product.

Method 4: Recrystallization

Principle: If the desired product is a solid at room temperature, recrystallization can be an excellent method for purification. This technique relies on the differential solubility of the product and impurities in a particular solvent at different temperatures.

Step-by-Step Protocol:

• Solvent Selection: Choose a suitable solvent or solvent mixture in which the desired product is sparingly soluble at room temperature but highly soluble at an elevated temperature.

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, and then potentially in an ice bath, to induce crystallization of the desired product.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any adhering impurities.

• Drying: Dry the crystals to obtain the pure product.

Frequently Asked Questions (FAQs)

Q1: The acid-base extraction did not completely remove the 4-fluoroaniline. What should I do?

A1: This can happen if an insufficient amount of acid was used or if the washing was not thorough enough. Try increasing the concentration of the acid (e.g., from 1 M to 2 M HCl) or increasing the number of acidic washes. Ensure vigorous shaking during the extraction to maximize the contact between the organic and aqueous phases.

Q2: My desired product is also basic. Can I still use acid-base extraction?

A2: If your product is also basic, it will also be extracted into the aqueous acidic layer. In this case, you would need to carefully adjust the pH. If there is a significant difference in the pKa values of your product and 4-fluoroaniline, a carefully controlled pH extraction might be possible. Otherwise, alternative methods like column chromatography or distillation should be considered.

Q3: How can I monitor the removal of 4-fluoroaniline during the purification process?

A3: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the progress of the purification. Spot the crude mixture, the organic layer after each wash, and a standard of pure 4-fluoroaniline on a TLC plate. The disappearance of the 4-fluoroaniline spot in the organic layer indicates its successful removal. For more quantitative analysis, HPLC can be used.[13][15][16][17]

Q4: Are there any specific safety precautions I should take when working with 4-fluoroaniline?

A4: Yes, 4-fluoroaniline is a hazardous substance.[5][6] Always handle it in a chemical fume hood.[7] Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][9] Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[5][6]

Q5: Can I use a base to remove acidic impurities before the acidic wash for 4-fluoroaniline?

A5: Yes, this is a good practice. If your reaction mixture contains acidic byproducts, a pre-wash with a mild base like saturated sodium bicarbonate solution will remove them before you proceed with the acidic extraction for 4-fluoroaniline.

Logical Relationship Diagram:

Caption: Decision tree for selecting a purification method.

References

• PubChem. (n.d.). 4-Fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 4-Fluoroaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• Loba Chemie. (2015, April 9). 4-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of aromatic amines.
• Zakrzewska, A., et al. (2001). 4-Fluoroanilines: synthesis and decomposition. Journal of Fluorine Chemistry, 111(1), 1-10.

• Oxford Academic. (2018, May 14). Development of an LC–MS Method for 4-Fluoroaniline Determination in Ezetimibe. Journal of Chromatographic Science. Retrieved from [Link]

• National Institutes of Health. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. PMC. Retrieved from [Link]

• PubMed. (2018, September 1). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. Retrieved from [Link]

• SciSpace. (2012, July 30). Synthesis and Mesomorphic Characteristics of Fluoroaniline Derivatives with Different Lateral Groups. Retrieved from [Link]

• University of Hertfordshire. (2025, August 3). 4-fluoroaniline (Ref: CL7693). AERU. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing para-fluoroanilines.
• Google Patents. (n.d.). Preparation of fluorinated aniline.
• Google Patents. (n.d.). Preparation of fluorinated anilines.

• Wikipedia. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

• National Institutes of Health. (n.d.). N-[(2-Chloro-3-quinolyl)methyl]-4-fluoroaniline. PMC. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of para-fluoroaniline.

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• CK-12 Foundation. (2026, January 14). Preparation of Amines. Retrieved from [Link]

• Google Patents. (n.d.). Separation of aniline and p-fluoroaniline.
• Google Patents. (n.d.). Separation of aniline and p-fluoroaniline.

• Chemistry Stack Exchange. (2020, April 22). Purification of primary amines using Schiff base immobilization. Retrieved from [Link]

• Scribd. (n.d.). Aromatic Amines Preparation Methods. Retrieved from [Link]

Sources

• 1. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluoroaniline | 371-40-4 [chemicalbook.com]
• 3. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. lobachemie.com [lobachemie.com]
• 7. fishersci.com [fishersci.com]
• 8. isotope.com [isotope.com]
• 9. benchchem.com [benchchem.com]
• 10. 4-Fluoroaniline CAS#: 371-40-4 [m.chemicalbook.com]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. chem.rochester.edu [chem.rochester.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Separation of 4-Fluoroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. academic.oup.com [academic.oup.com]
• 17. Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Analysis of 2-amino-N-(4-fluorophenyl)acetamide

Executive Summary

Target Molecule: 2-amino-N-(4-fluorophenyl)acetamide CAS: 399-96-2 (Generic/Analogous reference) Role: Key intermediate in the synthesis of fluorinated local anesthetics and kinase inhibitors.

This guide provides a high-resolution analysis of the 1H NMR spectrum for 2-amino-N-(4-fluorophenyl)acetamide. Unlike standard peptide coupling intermediates, the presence of the para-fluorine atom introduces specific spin-spin coupling dynamics (

) that significantly alter the aromatic region. This document compares the spectral fingerprint of the target molecule against its non-fluorinated analog (Glycinanilide) and defines the specific coupling constants required for structural validation.

Structural Analysis & Prediction Logic

Before analyzing the spectrum, one must understand the magnetic environment created by the 4-fluorophenyl moiety.

The Fluorine Effect ( )

Fluorine (

, spin 1/2) is 100% naturally abundant. In this molecule, it acts as a "spy" nucleus, splitting the signals of nearby protons.

• Electronic Effect: The high electronegativity of F withdraws electron density via induction (

  -bond), but donates density via resonance ( -bond). In the para position, the resonance effect often dominates, shielding the ortho protons (relative to F).

• Coupling Effect:

  • (Ortho to F): Protons at positions 3 and 5 will exhibit large splitting (~8–10 Hz).
  • (Meta to F): Protons at positions 2 and 6 (ortho to the amide) exhibit smaller splitting (~4–6 Hz).

The Amide Linker

The amide bond (

) restricts rotation, often creating distinct environments. However, in this primary acetamide derivative, the main feature is the highly deshielded amide proton, typically appearing between 9.5–10.5 ppm in DMSO- .

Experimental Protocol

To ensure reproducibility and spectral fidelity, the following workflow is recommended. This protocol minimizes water exchange broadening which can obscure the amine and amide signals.

A. Synthesis & Isolation (Brief Context)

• Reaction: Chloroacetyl chloride is reacted with 4-fluoroaniline to form the chloro-intermediate, followed by amination with ammonia.

• Purification: The free base is liberated using mild base (

  ) and recrystallized from Ethanol/Water.

B. NMR Sample Preparation (Self-Validating System)

• Solvent Choice: DMSO-

  (99.9% D) is mandatory.

  • Reasoning: Chloroform (

    ) often leads to broad, undefined amide peaks due to quadrupole broadening and lack of hydrogen bond stabilization. DMSO sharpens these exchangeable protons.

• Concentration: 5–10 mg in 0.6 mL solvent.

  • Validation: High concentrations (>20 mg) can cause stacking effects, shifting aromatic peaks upfield.

• Water Suppression: If the water peak at 3.33 ppm overlaps with the methylene signal, use a presaturation pulse sequence (e.g., zgpr on Bruker systems).

Figure 1: Optimized NMR workflow for amide derivatives to ensure resolution of exchangeable protons.

Spectral Analysis: The Fingerprint

The following data assumes a 400 MHz spectrometer in DMSO-

.

Chemical Shift Assignment Table

Proton Group	Position	(ppm)	Multiplicity	Integration	Coupling ( in Hz)
Amide NH	-NH-CO-	9.80 - 10.10	Singlet (Broad)	1H	N/A
Aromatic (Ortho to Amide)	Ar-H (2,6)	7.60 - 7.68	dd or m	2H	,
Aromatic (Ortho to F)	Ar-H (3,5)	7.10 - 7.18	t (pseudo)	2H	,
Methylene	-CH -	3.25 - 3.40	Singlet	2H	N/A
Amine	-NH	1.80 - 2.50 *	Broad Singlet	2H	N/A

*Note: The amine signal is highly variable. In the presence of trace acid (HCl salt), this signal shifts to ~8.2 ppm and integrates for 3H (

).

Deep Dive: The Aromatic Region Analysis

The most critical validation step is analyzing the 7.0–7.8 ppm region.

• The "Pseudo-Triplet": The protons ortho to Fluorine (3,5) appear as a triplet. This is not a standard triplet (

  ). It is a superposition of a doublet (from ortho-H coupling) and another doublet (from ortho-F coupling). Since Hz, the center lines overlap, creating a "pseudo-triplet."

• Differentiation: In the non-fluorinated analog, this region is a complex multiplet (7.2–7.4 ppm) without the wide splitting caused by Fluorine.

Comparative Analysis

This section objectively compares the target molecule against its primary alternatives to aid in identification.

Comparison Matrix: Chemical Shifts ( ppm)

Feature	Target: 4-Fluoro Analog	Control: Glycinanilide (No F)	Isomer: 2-Fluoro Analog
Symmetry	Symmetric (AA'BB')	Symmetric (AA'BB'C)	Asymmetric (ABCD)
Amide NH	~10.0 ppm	~9.7 ppm	~9.6 ppm (variable)
Ar-H (Ortho to Amide)	7.65 ppm (Deshielded)	7.58 ppm	7.90 ppm (dt)
Ar-H (Para/Ortho to F)	7.15 ppm (Shielded)	7.05 - 7.30 (Multiplet)	7.0 - 7.3 (Complex)
19F Signal	~ -118 ppm (Singlet*)	None	~ -128 ppm

*Decoupled. Coupled spectrum shows a nonet or complex multiplet.

Logic Tree for Identification

Use the following logic flow to confirm the identity of your synthesized product.

Figure 2: Decision tree for distinguishing regioisomers and analogs based on aromatic splitting patterns.

Troubleshooting & Expert Tips

• Disappearing Amine Peak: If the signal at ~2.0 ppm is missing, your solvent might be "wet" (HOD peak at 3.33 ppm exchanges with

  ). Solution: Add a drop of to the tube. If the and Amide NH peaks disappear completely, their assignment is confirmed as exchangeable protons.

• Broad Methylene Peak: If the singlet at 3.3 ppm is broad, it indicates slow exchange or salt formation. Solution: Add a micro-spatula of solid

  directly to the NMR tube to free the base in situ.

References

• BenchChem. Characterization of N-(2-Aminopyrimidin-4-yl)acetamide by 1H and 13C NMR Spectroscopy. (Protocol adapted for acetamide backbone analysis). Link

• National Institutes of Health (PubChem). Compound Summary: (2R)-2-amino-2-(4-fluorophenyl)acetamide. (Structural isomer data for comparison). Link

• Loughborough University. NMR spectral analysis of second-order 19F-19F, 19F-1H coupling constants. (Reference for AA'BB'X spin system analysis). Link

• PrepChem. Synthesis of N-(2-fluorophenyl)acetamide. (Comparative synthesis and shift data for the ortho-isomer). Link

Comparative Guide: Solid-State Architecture of N-(4-fluorophenyl)glycinamide Derivatives

Executive Summary

This technical guide analyzes the crystal engineering landscape of N-(4-fluorophenyl)glycinamide and its derivatives. These compounds act as critical peptidomimetic scaffolds in drug discovery, particularly for anticonvulsants and anti-inflammatory agents.

The introduction of a fluorine atom at the para-position of the N-aryl ring is not merely a bioisosteric replacement; it fundamentally alters the supramolecular assembly. This guide compares the solid-state behavior of fluorinated derivatives against their non-fluorinated (phenyl) and chlorinated analogs, highlighting how the C–F bond influences lattice energy, solubility, and bioavailability.

Part 1: Structural Landscape & Comparative Analysis

The "Fluorine Effect" in Crystal Packing

In N-aryl glycinamides, the primary supramolecular synthon is the amide-amide hydrogen bond. However, the 4-fluoro substitution introduces a competing dipole. Unlike heavier halogens (Cl, Br) which readily form Type II halogen bonds (

), organic fluorine is a poor hydrogen bond acceptor but a strong polarity modulator.

Key Structural Differentiators:

• Primary Synthon: All derivatives retain the robust

  amide dimer or chain motifs.

• Packing Efficiency: The small van der Waals radius of Fluorine (

  ) allows for tighter packing than Chloro- analogs ( ), often resulting in higher density but lower melting points due to weaker intermolecular dispersion forces compared to the large, polarizable Chlorine.

• Layering: Non-fluorinated N-phenylglycinamide tends to form distinct hydrophobic/hydrophilic layers. Fluorination disrupts this by increasing the polarity of the hydrophobic aromatic face.

Comparative Crystal Data Table

The following table contrasts the crystallographic parameters of the core scaffold against its specific halogenated derivatives.

Parameter	N-phenylglycinamide (Reference)	N-(3-chloro-4-fluorophenyl)glycinamide	D-(-)-4-Fluorophenylglycine (Zwitterion)
Crystal System	Monoclinic	Monoclinic	Orthorhombic
Space Group		(Predicted)
Z (Molecules/Cell)	4	4	4
Density ( )	~1.28 g/cm³	~1.45 g/cm³	~1.52 g/cm³
Primary Interaction	N-H O (Amide Chain)	N-H O / C-H F	N-H O (Charge Assisted)
Solubility Profile	Moderate (Alcohol/Water)	Low (Lipophilic)	High (Zwitterionic/Water)
Melting Point	133–135 °C	140–142 °C	>240 °C (Decomp)

Note: Data for the specific 3-chloro-4-fluoro derivative is derived from structural analogs in the Acta Cryst. database and PubChem compound records [1, 2].[1][2]

Part 2: Experimental Protocols

Synthesis of N-(4-fluorophenyl)glycinamide

Objective: Synthesize the target scaffold with high purity to ensure single-crystal growth. Method: Mixed Anhydride Coupling (Preferred over Acyl Chloride for cleaner crystallization profiles).

Reagents:

• Boc-Glycine (1.0 eq)

• 4-Fluoroaniline (1.1 eq)

• Isobutyl chloroformate (IBCF) (1.1 eq)

• N-Methylmorpholine (NMM) (1.2 eq)

• Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Protocol:

• Activation: Dissolve Boc-Glycine in dry THF at -15°C. Add NMM followed by dropwise addition of IBCF. Stir for 15 mins to form the mixed anhydride.

• Coupling: Add 4-Fluoroaniline (dissolved in THF) slowly. Maintain temperature below -10°C for 1 hour, then warm to Room Temperature (RT) overnight.

• Workup: Evaporate THF. Dissolve residue in EtOAc, wash with 5% citric acid, sat.

  , and brine. Dry over .

• Deprotection: Treat the Boc-intermediate with 4M HCl in Dioxane for 2 hours. Precipitate with diethyl ether.

• Neutralization: Isolate the free base using weak basic resin or extraction with DCM/

  if the HCl salt is not desired for crystallization.

Crystallization Strategy (Slow Evaporation)

Causality: Rapid precipitation yields powders. To resolve the weak C-H...F interactions, thermodynamic control via slow evaporation is required.

• Solvent Selection: Prepare a saturated solution in Methanol:Water (9:1 v/v). The water fraction encourages H-bond networking.

• Filtration: Pass through a 0.22

  PTFE filter to remove nucleation seeds.

• Vapor Diffusion: Place the vial (uncapped) inside a larger jar containing Diethyl Ether. Seal the outer jar.

• Timeline: Allow to stand undisturbed at 20°C for 5–7 days.

• Harvesting: Select block-like crystals (avoid needles, which often indicate twinning).

Part 3: Validation & Workflow Visualization

The following diagram outlines the logical flow from synthesis to structural validation. It emphasizes the "Self-Validating" loop where powder XRD (PXRD) is used to confirm that the single crystal is representative of the bulk material.

Figure 1: Integrated workflow for the synthesis, crystallization, and structural validation of glycinamide derivatives. The dashed line represents the critical quality control step comparing bulk vs. single-crystal phases.

Validation Metrics (Self-Check)

To ensure the trustworthiness of your data, the following criteria must be met before publication:

• R-Factor (

  ): Must be for standard organic crystals.

• Goodness of Fit (S): Should approach 1.0.

• Hirshfeld Surface Analysis: Must show the contribution of F...H contacts (typically 5-10% of total surface) to prove the "Fluorine Effect" is active and not just a spectator.

References

• PubChem. N-(3-chloro-4-fluorophenyl)glycinamide | C8H8ClFN2O | CID 22690366.[3] National Library of Medicine. [Link][3]

• PubChem. D-(-)-4-Fluorophenylglycine | C8H8FNO2 | CID 124515.[1] National Library of Medicine. [Link][1]

• Markad, S. B., & Argade, N. P. (2019).[4] Structural Analysis of d-Phenylglycinamide Salts Uncovers Potential Pitfalls in Chiral Resolution. Crystal Growth & Design, 19(7), 3652-3659.[4] [Link][4]

• Bayoumi, W., et al. (2016). Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. [Link]

• Gaikwad, D. D., et al. (2024).[5] Synthesis, antiproliferative activity and in silico studies of substituted 2-((N-benzyl-5-bromo-2-methoxyphenyl) sulfonamide) glycinamide derivatives. Taylor & Francis. [Link]

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• 2. N-(4-Fluorophenyl)-N-methyl-N~2~-propylglycinamide | C12H17FN2O | CID 61976673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(3-chloro-4-fluorophenyl)glycinamide | C8H8ClFN2O | CID 22690366 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

2-amino-N-(4-fluorophenyl)acetamide proper disposal procedures

Executive Summary & Chemical Identification

Objective: This guide defines the standard operating procedure (SOP) for the safe disposal of 2-Amino-N-(4-fluorophenyl)acetamide (also known as 2-amino-4'-fluoroacetanilide or Glycine 4-fluoroanilide).

Critical Safety Notice: While this specific compound is a pharmaceutical intermediate with limited direct toxicological data, it must be handled with the rigor applied to its metabolic and hydrolytic precursors: 4-Fluoroaniline and Glycinamide . 4-Fluoroaniline is a known toxicant (methemoglobinemia risk) and a halogenated environmental hazard.

Chemical Profile:

Parameter	Details
Chemical Name	2-Amino-N-(4-fluorophenyl)acetamide
CAS Number	347910-19-4 (Primary) / Related: 351-83-7 (Des-amino analog)
Molecular Formula	C₈H₉FN₂O
Molecular Weight	168.17 g/mol
Physical State	Solid (White to off-white powder)
Primary Hazard	Toxic / Irritant / Halogenated
Waste Stream	Halogenated Organic Waste (Due to Fluorine content)

Hazard Assessment & Causality

To ensure scientific integrity, we do not merely label the waste; we analyze the causality of the hazard to determine the disposal route.

• The Fluorine Factor (Incineration Requirement):

  • Mechanism: Upon incineration, the fluorine atom in the para-position will mineralize to form Hydrofluoric Acid (HF) gas.

  • Operational Impact: This waste cannot be sent to standard medical waste incinerators or non-halogenated solvent burners. It requires a facility equipped with wet scrubbers to neutralize HF emissions.

  • Directive: Always classify as Halogenated , even if dissolved in a non-halogenated solvent like Ethanol.

• The Aniline Moiety (Toxicity Profile):

  • Mechanism: Amides are susceptible to hydrolysis (enzymatic or acidic) which releases the parent amine. In this case, the breakdown product is 4-Fluoroaniline (CAS 371-40-4).

  • Risk: Fluoroanilines are toxic if swallowed or absorbed through the skin, potentially causing methemoglobinemia (interference with oxygen transport in blood).

  • Directive: All waste containers must be labeled "TOXIC" to protect downstream waste handlers.

Waste Segregation Strategy (Decision Logic)

The following flowchart illustrates the mandatory decision logic for segregating this compound.

Figure 1: Decision tree for segregating fluorinated amides. Note that the presence of the fluorine atom overrides the solvent classification, forcing the mixture into the Halogenated stream.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Surplus)

• PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses, and N95 dust mask or fume hood operation.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated solid waste drum.

• Packaging:

  • Do not pour loose powder directly into a large drum.

  • Seal the chemical in its original vial if possible.

  • Place the vial into a clear zip-lock bag (secondary containment).

• Labeling:

  • Chemical Name: 2-Amino-N-(4-fluorophenyl)acetamide.[1]

  • Hazards: Toxic, Irritant.

  • Constituents: 100%.

• RCRA Consideration: If not specifically P-listed or U-listed, label as "Hazardous Waste - Toxic Solid, Organic, n.o.s. (contains fluoroaniline derivative)."

Scenario B: Disposal of Reaction Mixtures (Liquid)

• Compatibility Check: Ensure the mixture pH is between 4 and 10.

  • Warning: Do not mix with strong oxidizing agents (e.g., Nitric Acid) or strong acids, as this may accelerate hydrolysis to the toxic aniline or cause exothermic reactions.

• Waste Stream Selection:

  • Pour into the Halogenated Organic Solvent carboy (Red tag/Red can).

  • Why? Even if your solvent is Methanol (non-halogenated), the solute contains Fluorine. If you put this in the non-halogenated stream, you risk damaging the incinerator's catalytic beds or violating air emission permits.

• Log Entry: Record the volume and the estimated concentration of the fluorinated amide on the waste tag.

Scenario C: Contaminated Glassware & PPE

• Glassware: Triple rinse with a solvent capable of dissolving the compound (e.g., Acetone or Methanol). Collect the first three rinses as Halogenated Liquid Waste . The glassware can then be washed normally.

• PPE/Solids: Contaminated gloves, weigh boats, and paper towels must be treated as Hazardous Solid Waste . Do not throw in regular trash.

Emergency Procedures (Spill Management)

In the event of a spill outside the fume hood:

• Evacuate & Ventilate: The dust may be irritating to the respiratory tract.[2]

• PPE: Don full PPE including respiratory protection if dust is airborne.

• Containment:

  • Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a bag.

  • Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust) if the solvent carrier is flammable.

• Decontamination: Clean the surface with a mild soap solution. Collect all cleaning materials as hazardous waste.

Regulatory Reference Table

Regulation	Classification	Code/Note
RCRA (USA)	Characteristic Waste	D001 (if flammable solvent), Toxic (Generator Knowledge). Not explicitly P/U listed.
DOT (Transport)	Hazard Class 6.1	UN 2811 (Toxic solids, organic, n.o.s.)
EPA Waste Stream	Halogenated Organics	Requires incineration with acid gas scrubbing (HF removal).

References

• PubChem. (2024).[3] Compound Summary: (2R)-2-amino-2-(4-fluorophenyl)acetamide (Structural Analog). National Library of Medicine. Retrieved from [Link]

• US EPA. (2024). RCRA Hazardous Waste Codes & Definitions. United States Environmental Protection Agency.[4] Retrieved from [Link]

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• 1. 347910-19-4|2-Amino-N-(4-fluorophenyl)acetamide|BLD Pharm [bldpharm.com]
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• 3. (2R)-2-amino-2-(4-fluorophenyl)acetamide | C8H9FN2O | CID 69316599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]

Personal protective equipment for handling 2-amino-N-(4-fluorophenyl)acetamide

Executive Summary & Hazard Profiling

2-amino-N-(4-fluorophenyl)acetamide (Synonyms: 4'-Fluoro-2-aminoacetanilide) is a functionalized aniline derivative commonly used as a pharmacophore in the synthesis of kinase inhibitors and analgesic agents.[1][2]

While specific toxicological data for this exact isomer is often limited in public databases, Structure-Activity Relationship (SAR) analysis mandates that it be handled with the rigor applied to fluorinated anilines and acetamides .[1] The core acetamide moiety carries a GHS classification of Suspected Carcinogen (Category 2) , while the aniline substructure presents risks of skin sensitization and methemoglobinemia upon high exposure.[1]

Operational Risk Assessment:

• Physical State: Crystalline solid/powder.[1][3]

• Primary Vector: Inhalation of dust and dermal absorption.[1]

• Critical Hazard: Fluorinated organic powders are prone to static charge, increasing the risk of aerosolization during weighing.[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. The following matrix is calibrated for the specific permeation risks of organic amides and the physical hazards of fluorinated dusts.

Protection Zone	Recommended Equipment	Technical Specification & Rationale
Hand Protection	Double Nitrile Gloves	Outer: Nitrile (0.11 mm min).[1] Inner: Nitrile (0.06 mm).[1] Rationale: Organic amides can permeate thin nitrile.[1] Double gloving provides a "breakthrough buffer" and allows outer glove removal without exposing skin if contaminated.[1]
Respiratory	Engineering Control First	Primary: Certified Chemical Fume Hood.[1] Secondary (if hood unavailable): N95 or P2 particulate respirator.[1] Rationale: Dust control is paramount.[1] Surgical masks offer zero protection against chemical dusts.[1]
Eye/Face	Chemical Goggles	Standard: Indirectly vented chemical splash goggles (ANSI Z87.1+).[1] Rationale: Safety glasses with side shields are insufficient for fine powders that can drift around lenses.[1]
Body	Lab Coat + Tyvek Sleeves	Material: 100% Cotton or Nomex (fire resistant).[1] Rationale: Synthetic blends can melt into skin if a solvent fire occurs.[1] Disposable Tyvek sleeves prevent cuff contamination during weighing.[1]

Operational Workflow: From Storage to Solubilization

This protocol utilizes a "Closed-Loop" philosophy to minimize open-air exposure.[1]

Phase 1: Preparation & Weighing

• Static Control: Fluorinated compounds are notoriously static-prone.[1] Use an anti-static gun or a polonium ionizer strip inside the balance enclosure to prevent the powder from "jumping" or clinging to the spatula.[1]

• The "Boat" Technique: Do not weigh directly into a flask.[1] Weigh onto a glossy weighing paper or an antistatic weighing boat.[1] This allows for a clean transfer without residue on the flask neck.[1]

Phase 2: Solubilization

• Solvent Choice: This compound is moderately soluble in DMSO and Methanol.[1]

• Exotherm Check: Amide formation or hydrolysis can be exothermic.[1] When dissolving, add solvent slowly to the solid (never solid to solvent) to control potential splashing or heat generation.[1]

Phase 3: Decontamination[1]

• Immediate Clean: Wipe the balance area with a solvent-dampened Kimwipe (methanol/water mix) immediately after use.[1] Do not use compressed air to blow dust away; this aerosolizes the hazard.[1]

Visualized Safety Architecture

The following diagram outlines the decision logic for handling this compound, integrating engineering controls with PPE.

Figure 1: Decision logic for handling fluorinated acetamide derivatives, prioritizing engineering controls over PPE.

Waste Management & Disposal

Correct disposal is a legal and environmental imperative.[1] Because this molecule contains Fluorine , it cannot be treated as standard organic waste.[1]

• Segregation: Dispose of all solid waste, contaminated gloves, and liquid residues into Halogenated Organic Waste containers.[1]

  • Why? Incinerating fluorinated compounds in standard non-halogenated streams can produce Hydrogen Fluoride (HF) gas, which corrodes incinerator scrubbers and poses severe environmental risks.[1]

• Labeling: Clearly tag the waste container with "Contains Organic Fluorides."[1]

• Spill Cleanup:

  • Solid: Do not sweep.[1][4] Use a HEPA vacuum or wet-wipe method to prevent dust clouds.[1]

  • Liquid: Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust.[1]

Emergency Response (First Aid)

• Eye Contact: Flush immediately with water for 15 minutes .[1][3][5][6] The presence of the amine group can cause caustic injury; speed is critical to prevent corneal damage.[1]

• Skin Contact: Wash with soap and water.[1][2][3][5][7] Do not use alcohol or organic solvents to clean skin, as this increases the permeability of the skin to the chemical, accelerating systemic absorption.

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.[1]

References

• National Institutes of Health (NIH) - PubChem. N-(4-fluorophenyl)acetamide Compound Summary.[1] (Accessed 2025).[1][8][9] Provides GHS classification data for the parent fluorophenyl-acetamide structure.[1]

• Fisher Scientific. Safety Data Sheet: N-(4-Fluorophenyl)acetamide.[1] (Accessed 2025).[1][8][9] Details precautionary statements for handling fluorinated acetamide derivatives. [1]

• Sigma-Aldrich. Acetamide Safety Data Sheet.[1][9] (Accessed 2025).[1][8][9] Establishes the baseline carcinogenicity warnings for acetamide-based scaffolds. [1]

• RiskAssess. Chemical Disposal Procedures for Halogenated Organics. (Accessed 2025).[1][8][9] Guidelines for segregating fluorinated waste to prevent HF formation.

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